Cas no 110051-71-3 (p-Toluenesulfonamide, a,a'-(ethylenediimino)bis[N,N-dimethyl-, dihydrochloride(6CI))

• Product Name: p-Toluenesulfonamide, a,a'-(ethylenediimino)bis[N,N-dimethyl-, dihydrochloride(6CI)
• CAS No: 110051-71-3
• MF: C₂₀H₃₂Cl₂N₄O₄S₂
• MW: 527.528480529785
• CID: 190701
• PubChem ID: 3066339
• Update Time: 2025-04-19

p-Toluenesulfonamide, a,a'-(ethylenediimino)bis[N,N-dimethyl-, dihydrochloride(6CI) Chemical and Physical Properties

Names and Identifiers

• 4-[[2-[[4-(dimethylsulfamoyl)phenyl]methylamino]ethylamino]methyl]-N,N-dimethylbenzenesulfonamide,dihydrochloride
• 110051-71-3
• alpha,beta-Bis(paradimethylamido-sulphonobenzylamino)-ethane dihydrochloride
• p-Toluenesulfonamide, alpha,alpha'-(ethylenediimino)bis(N,N-dimethyl-, dihydrochloride
• alpha,alpha'-(Ethylenediimino)bis(N,N-dimethyl-p-toluenesulfonamide) dihydrochloride
• DTXSID50149130
• p-Toluenesulfonamide, a,a'-(ethylenediimino)bis[N,N-dimethyl-, dihydrochloride(6CI)

• Inchi： 1S/C20H30N4O4S2.2ClH/c1-23(2)29(25,26)19-9-5-17(6-10-19)15-21-13-14-22-16-18-7-11-20(12-8-18)30(27,28)24(3)4;;/h5-12,21-22H,13-16H2,1-4H3;2*1H
• InChI Key： UJAUSGHNUJLVLB-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1C=CC(=CC=1)CNCCNCC1C=CC(=CC=1)S(N(C)C)(=O)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 526.12456
• Monoisotopic Mass: 526.1242032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 636
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 98.82